1-([1,1'-Biphenyl]-2-yl)-2-bromoethan-1-one

• IUPAC Name: 2-bromo-1-(2-phenylphenyl)ethanone
• InChI: InChI=1S/C14H11BrO/c15-10-14(16)13-9-5-4-8-12(13)11-6-2-1-3-7-11/h1-9H,10H2
• InChI Key: UOMDLCVGPUNXQV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=CC=C2C(=O)CBr
• Molecular Formula: C14H11BrO
• DSSTOX Substance ID: DTXSID10508805
• Molecular Weight: 275.14 g/mol
• CAS RN: 61236-14-4

Description

The compound “1-([1,1’-Biphenyl]-2-yl)-2-bromoethan-1-one” is an organic compound that contains a biphenyl group, a bromoethan group, and a ketone group.

Molecular Structure Analysis

The molecular structure of this compound would be based on the structures of the biphenyl, bromoethan, and ketone groups. The biphenyl group consists of two connected phenyl rings.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on the functional groups present in the molecule. For example, the bromine atom in the bromoethan group could potentially be replaced in a substitution reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, the presence of the bromine atom could potentially make the compound denser than similar compounds without a halogen.

Scientific Research Applications

Synthesis and Applications in Tyrosinase Inhibition

1-([1,1'-Biphenyl]-2-yl)-2-bromoethan-1-one is used in the synthesis of novel biphenyl ester derivatives, which are significant for their anti-tyrosinase activities. These derivatives are synthesized using various carboxylic acids and have been found to inhibit tyrosinase comparable to the standard inhibitor kojic acid. This makes them potentially valuable in clinical applications related to treatments of hyperpigmentation disorders and as agents in cosmetic products (Kwong et al., 2017).

Luminescence and Thermal Properties

Biphenyl carbazole-based derivatives, synthesized using 1-([1,1'-Biphenyl]-2-yl)-2-bromoethan-1-one, show promising properties in luminescence and thermal stability. These derivatives, characterized by single-crystal X-ray diffraction, exhibit high thermal stabilities with decomposition temperatures around 298 and 368 °C. Their luminescent properties, with maximal peak wavelengths of 386 and 410 nm, indicate potential applications in materials science, particularly in optical and electronic devices (Tang et al., 2021).

Application in Heme Oxygenase-1 Inhibitors

A significant application of 1-([1,1'-Biphenyl]-2-yl)-2-bromoethan-1-one is found in the semipreparative enantioresolution of Phenylethanolic-Azole Heme Oxygenase-1 Inhibitors. These inhibitors are critical in therapeutic interventions against various diseases. The optimized methods for their enantioresolution indicate a broader scope for producing these inhibitors efficiently (Ianni et al., 2020).

Use in Constructing Novel Complexes

This compound is also instrumental in constructing a variety of novel complexes, especially in metal–organic frameworks. The use of 1-([1,1'-Biphenyl]-2-yl)-2-bromoethan-1-one with different flexible bis(imidazole) ligands under hydrothermal conditions results in the isolation of new metal–organic frameworks with diverse structural characteristics. These frameworks, with applications in catalysis and materials science, highlight the versatility of this compound in the field of inorganic chemistry (Sun et al., 2010).

Potential in Angiotensin II Receptor Antagonists

Finally, this compound isa key precursor in the synthesis of angiotensin II receptor antagonists. By undergoing specific reactions and transformations, it leads to the creation of compounds that could serve as nonpeptide antagonists. These antagonists are particularly valuable in the treatment of cardiovascular diseases, such as hypertension, due to their ability to inhibit the action of angiotensin II, a potent vasopressor (Yagupolskii & Fedyuk, 2000).

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For instance, if this compound were to be used as a pharmaceutical, the mechanism of action would describe how the compound interacts with biological systems.

Safety and Hazards

As with any chemical compound, handling “1-([1,1’-Biphenyl]-2-yl)-2-bromoethan-1-one” would require appropriate safety measures. Based on its structure, it could potentially be irritating to the skin and eyes, and may be harmful if inhaled or ingested.

Future Directions

The future directions for research on this compound would depend on its potential applications. For instance, if it shows promise as a pharmaceutical, future research could focus on clinical trials and potential therapeutic uses.

Synthesis routes and methods

Procedure details

To a solution of 1.86 g of 2-acetyl-biphenyl in 10 ml of anhydrous chloroform, a solution of 1.29 g of bromine in 1.5 ml of anhydrous chloroform was added at 15°-20° C. When the addition was complete, the solution was stirred for 15 minutes, then poured into water. The chloroformic solution was washed with sodium bicarbonate and water, dried over calcium chloride and evaporated to dryness. 2.54 g of 2-bromoacetyl-biphenyl were obtained; the product could be used for reaction with imidazole without further purification.